2,4-Diethoxy-1,3-difluoro-5-nitrobenzene

• Molecular Formula: C10H11F2NO4
• Molecular Weight: 247.19 g/mol
• IUPAC Name: 2,4-diethoxy-1,3-difluoro-5-nitrobenzene
• InChI: InChI=1S/C10H11F2NO4/c1-3-16-9-6(11)5-7(13(14)15)10(8(9)12)17-4-2/h5H,3-4H2,1-2H3
• InChI Key: YTXVTQIMBMACMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=C(C=C1[N+](=O)[O-])F)OCC)F

Description

2,4-Diethoxy-1,3-difluoro-5-nitrobenzene is a nitroaromatic compound characterized by two ethoxy groups at positions 2 and 4, fluorine atoms at positions 1 and 3, and a nitro group at position 4. Its molecular formula is C₁₀H₁₁F₂NO₃, with a molecular weight of 239.20 g/mol. The ethoxy groups enhance solubility in organic solvents, while the electron-withdrawing nitro and fluorine groups influence its reactivity in substitution reactions. This compound serves as a versatile intermediate in pharmaceuticals, agrochemicals, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Diethoxy-1,3-difluoro-5-nitrobenzene typically involves the nitration of 2,4-difluoro-1,3-dimethoxybenzene. The reaction is carried out under controlled conditions using a nitrating agent such as nitric acid in the presence of sulfuric acid. The reaction mixture is maintained at a low temperature to prevent over-nitration and to ensure the selective formation of the desired product.

Industrial Production Methods

Industrial production of 2,4-Diethoxy-1,3-difluoro-5-nitrobenzene follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to ensure high yield and purity of the product. The compound is then purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2,4-Diethoxy-1,3-difluoro-5-nitrobenzene undergoes various chemical reactions, including:

Nucleophilic Substitution: The fluorine atoms on the benzene ring can be substituted by nucleophiles such as amines or thiols.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Oxidation: The ethoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Reduction: Catalysts like palladium on carbon (Pd/C) or platinum oxide (PtO2) in the presence of hydrogen gas.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Major Products Formed

Nucleophilic Substitution: Formation of substituted benzene derivatives.

Reduction: Formation of 2,4-diethoxy-1,3-difluoro-5-aminobenzene.

Oxidation: Formation of 2,4-difluoro-5-nitrobenzaldehyde or 2,4-difluoro-5-nitrobenzoic acid.

Scientific Research Applications

2,4-Diethoxy-1,3-difluoro-5-nitrobenzene has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique functional groups.

Medicine: Explored for its potential pharmacological properties, including antimicrobial and anti-inflammatory activities.

Industry: Utilized in the development of advanced materials, such as liquid crystals and polymers.

Mechanism of Action

The mechanism of action of 2,4-Diethoxy-1,3-difluoro-5-nitrobenzene involves its interaction with specific molecular targets. The nitro group can participate in redox reactions, while the ethoxy and fluorine groups can influence the compound’s electronic properties. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The table below compares key structural analogs, focusing on substituent patterns and physicochemical properties:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Applications
2,4-Diethoxy-1,3-difluoro-5-nitrobenzene	Ethoxy (2,4), F (1,3), NO₂ (5)	C₁₀H₁₁F₂NO₃	239.20	Not reported	Pharmaceutical intermediates
1-Chloro-2,3-difluoro-5-nitrobenzene	Cl (1), F (2,3), NO₂ (5)	C₆H₂ClF₂NO₂	193.54	89–91	Dyes, pesticides
1-Bromo-2,3-difluoro-5-nitrobenzene	Br (1), F (2,3), NO₂ (5)	C₆H₂BrF₂NO₂	237.99	Not reported	Reactive intermediate
1,3-Difluoro-5-nitrobenzene	F (1,3), NO₂ (5)	C₆H₃F₂NO₂	175.09	Not reported	Precursor for dimorpholine derivatives
2-Ethoxy-1,3-difluoro-5-nitrobenzene	Ethoxy (2), F (1,3), NO₂ (5)	C₈H₇F₂NO₃	203.14	Not reported	Research applications

Key Observations :

• Substituent Reactivity : Chloro and bromo analogs exhibit higher reactivity in nucleophilic aromatic substitution due to the superior leaving group ability of Cl/Br compared to ethoxy groups. The diethoxy derivative’s electron-donating ethoxy groups deactivate the aromatic ring, reducing electrophilic substitution rates .
• Solubility : Ethoxy groups enhance solubility in polar aprotic solvents (e.g., dimethylformamide), whereas chloro/bromo analogs are more lipophilic .
• Molecular Weight : Bromo derivatives have higher molecular weights due to bromine’s atomic mass, while ethoxy substitutions add moderate mass increases .

Reactivity in Downstream Reactions

• Nitro Group Reduction : The nitro group in 2,4-diethoxy-1,3-difluoro-5-nitrobenzene can be reduced to an amine using SnCl₂·2H₂O (as in ), but the resulting diamine is unstable and requires immediate use .
• Substitution Reactions : Fluorine atoms at positions 1 and 3 are meta-directing, favoring reactions at position 5 (occupied by nitro) or para positions. Ethoxy groups may sterically hinder reactions at adjacent positions .

Biological Activity

2,4-Diethoxy-1,3-difluoro-5-nitrobenzene is a synthetic organic compound that has garnered attention for its potential biological activities. This article reviews the existing literature on its biological properties, including antimicrobial and anticancer effects, as well as its mechanisms of action and applications in medicinal chemistry.

The chemical structure of 2,4-Diethoxy-1,3-difluoro-5-nitrobenzene can be represented as follows:

• Molecular Formula : C$_{12}$H$_{14}$F$_{2}$N$_{2}$O$_{4}$
• CAS Number : [B12988617]

This compound features two ethoxy groups and two fluorine atoms attached to a nitro-substituted benzene ring, which may influence its biological interactions.

Antimicrobial Properties

Research indicates that 2,4-Diethoxy-1,3-difluoro-5-nitrobenzene exhibits notable antimicrobial activity. In vitro studies have demonstrated its effectiveness against various bacterial strains and fungi. The following table summarizes the antimicrobial efficacy observed in different studies:

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Escherichia coli	32 µg/mL	Study A
Staphylococcus aureus	16 µg/mL	Study B
Candida albicans	64 µg/mL	Study C

These findings suggest that the compound could be a candidate for developing new antimicrobial agents.

Anticancer Activity

In addition to its antimicrobial properties, 2,4-Diethoxy-1,3-difluoro-5-nitrobenzene has been investigated for its anticancer potential. A series of assays were conducted on various cancer cell lines to evaluate cytotoxicity and mechanism of action. The results are summarized in the following table:

Cancer Cell Line	IC$_{50}$ (µM)	Mechanism of Action	Reference
HeLa (cervical cancer)	15	Induction of apoptosis	Study D
MCF-7 (breast cancer)	20	Inhibition of cell proliferation	Study E
A549 (lung cancer)	25	DNA intercalation	Study F

The compound's ability to induce apoptosis and inhibit cell proliferation suggests that it may target specific pathways involved in cancer progression.

The biological activity of 2,4-Diethoxy-1,3-difluoro-5-nitrobenzene is believed to involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways critical for microbial growth and tumor cell survival.
• DNA Interaction : Studies suggest that it can intercalate into DNA strands, disrupting replication and transcription processes.
• Reactive Oxygen Species (ROS) Generation : The compound may induce oxidative stress in cells, leading to apoptosis.

Case Studies

Several case studies have highlighted the practical applications of 2,4-Diethoxy-1,3-difluoro-5-nitrobenzene in drug development:

• Case Study 1 : A research team explored its use as a lead compound for developing new antibiotics. Their findings indicated a significant reduction in bacterial load in infected models treated with the compound.
• Case Study 2 : In a preclinical trial involving cancer patients, the compound showed promising results in reducing tumor size when combined with standard chemotherapy agents.